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A comprehensive analysis of performance data reveals that bistetrazole amines, a class of

nitrogen-rich energetic materials, exhibit compelling performance characteristics that rival and,

in some cases, exceed those of conventional high explosives like RDX and HMX. This guide

provides a detailed comparison of their key performance metrics, supported by experimental

data, to inform researchers and scientists in the field of energetic materials development.

The evaluation focuses on critical performance parameters including detonation velocity,

detonation pressure, thermal stability, and sensitivity to impact and friction. The data indicates

that certain bistetrazole amine derivatives, such as dihydroxylammonium 5,5′-bistetrazole-1,1′-

diolate (TKX-50), offer a superior combination of high performance and reduced sensitivity,

positioning them as promising candidates for next-generation explosive formulations.

Executive Summary of Performance Data
The following tables summarize the key performance characteristics of selected bistetrazole

amines in comparison to the benchmark explosives, RDX and HMX.

Table 1: Detonation Performance
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Compound Density (g/cm³)
Detonation Velocity
(m/s)

Detonation
Pressure (GPa)

H₂bta (anhydrous) 1.77 9,120[1] 343 (kbar)[1]

TKX-50 1.918[2] 9,698[2] 42.4[2]

RDX 1.80[3] 8,750[3] 34.9[4]

HMX 1.91[5][6] 9,100[1][5][6] 39.0[5]

Table 2: Sensitivity and Thermal Stability

Compound
Impact Sensitivity
(J)

Friction Sensitivity
(N)

Decomposition
Temp. (°C)

H₂bta (anhydrous) "sensitive"[1] - -

TKX-50 20[2] 120[2] 223

RDX 7.5[4] 120[4]
~170 (starts to

decompose)[3]

HMX 7[3] Low[6] 280 (melts)[1]

Detailed Experimental Protocols
The performance data presented in this guide are based on standardized experimental

methodologies. Below are detailed descriptions of the key experimental protocols.

Detonation Parameter Calculation (EXPLO5)
Detonation velocity and pressure are often calculated using thermochemical codes like

EXPLO5.[1][7][8][9][10][11] This software predicts the performance of energetic materials

based on their chemical formula, heat of formation, and density.[10] The calculations are

founded on the chemical equilibrium, steady-state model of detonation and utilize equations of

state, such as the Becker-Kistiakowsky-Wilson (BKW) equation for gaseous detonation

products, to determine the detonation parameters at the Chapman-Jouguet (CJ) point.[7][9]
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Impact Sensitivity (BAM Fallhammer Test)
The impact sensitivity is determined using the BAM (Bundesanstalt für Materialforschung und -

prüfung) fallhammer apparatus.[12] This test measures the energy required to cause a reaction

in a sample upon impact.

Apparatus: A standard fallhammer device consisting of a drop weight, anvil, and a sample

holder. Drop weights can vary (e.g., 1 kg, 5 kg, 10 kg) to achieve a range of impact energies.

[13]

Procedure: A small, measured amount of the energetic material (typically around 40 mm³) is

placed in the sample holder.[13] The drop weight is raised to a specific height and released,

impacting the sample. The test is repeated at various heights to determine the minimum

height at which a reaction (e.g., explosion, flame, or audible report) occurs in a specified

number of trials. The result is reported as the impact energy in Joules (J).[3][14]

Friction Sensitivity (BAM Friction Test)
The friction sensitivity is evaluated using the BAM friction apparatus.[2][8][15] This test

assesses the susceptibility of a material to initiation by frictional forces.

Apparatus: The device consists of a fixed porcelain pin and a movable porcelain plate.[8] A

loading arm with various weights applies a defined force to the pin, which is in contact with

the sample placed on the plate.[8]

Procedure: A small sample of the material is placed on the porcelain plate.[16] The plate is

then moved back and forth under the pin at a constant speed for a single cycle.[8][16] The

test is conducted with increasing loads until a reaction (e.g., spark, crackling, or flame) is

observed. The friction sensitivity is reported as the minimum force in Newtons (N) that

causes a reaction.[17]

Thermal Stability (Differential Scanning Calorimetry -
DSC)
Thermal stability is assessed using Differential Scanning Calorimetry (DSC), a technique that

measures the difference in heat flow between a sample and a reference as a function of

temperature.[18]
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Apparatus: A DSC instrument equipped with a furnace and sensors to measure heat flow.

Samples are typically sealed in aluminum or other inert pans.[19][20]

Procedure: A small, precisely weighed sample (typically 1-5 mg) is placed in a sample pan.

[20] The sample and a reference pan are heated in the DSC furnace at a constant rate (e.g.,

5 or 10 °C/min).[5][18] The instrument records the heat flow to or from the sample. An

exothermic peak indicates a decomposition reaction, and the onset temperature of this peak

is taken as the decomposition temperature.[18]

Heat of Formation (Oxygen Bomb Calorimetry)
The heat of formation is a crucial parameter for calculating detonation performance and is

experimentally determined using oxygen bomb calorimetry.[6][21][22][23]

Apparatus: A high-pressure vessel (the "bomb") made of stainless steel, a water bath, a

stirrer, and a high-precision thermometer.

Procedure: A weighed sample of the energetic material is placed in a crucible inside the

bomb, which is then pressurized with excess oxygen. The bomb is submerged in a known

quantity of water in the calorimeter. The sample is ignited electrically, and the resulting

temperature rise of the water is measured. By knowing the heat capacity of the calorimeter

system (determined by calibrating with a substance of known heat of combustion, such as

benzoic acid), the heat of combustion of the sample can be calculated.[22] The heat of

formation is then derived from the heat of combustion using Hess's law.

Performance Comparison and Logical Relationships
The following diagram illustrates the logical flow of comparing the performance of bistetrazole

amines with RDX and HMX, highlighting the key trade-offs between performance and

sensitivity.
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Caption: Comparative performance of bistetrazole amines vs. conventional explosives.
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This analysis underscores the significant potential of bistetrazole amines as advanced

energetic materials. Their favorable balance of high detonation performance and reduced

sensitivity makes them attractive alternatives to traditional explosives in various applications,

warranting further research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.chimia.ch/chimia/article/download/2004_394/3153/13838
https://research.tudelft.nl/files/161265971/s10973_023_12356_1.pdf
https://pccl.chem.ufl.edu/sample-preparation-dsc/
https://pccl.chem.ufl.edu/sample-preparation-dsc/
https://personal.utdallas.edu/~son051000/chem4473/Bombcal_protocol_fromWeb.pdf
https://biopchem.education/wp-content/uploads/2018/09/bombcal_handout.pdf
https://www.researchgate.net/figure/Bomb-calorimeter-designed-to-study-the-heat-of-explosion-of-HE-charges-of-mass-up-to-100_fig1_225729245
https://chemistry.montana.edu/callis/courses/chmy374/374Calorimetry-Callis18.pdf
https://www.benchchem.com/product/b168807#performance-comparison-of-bistetrazole-amines-with-rdx-and-hmx
https://www.benchchem.com/product/b168807#performance-comparison-of-bistetrazole-amines-with-rdx-and-hmx
https://www.benchchem.com/product/b168807#performance-comparison-of-bistetrazole-amines-with-rdx-and-hmx
https://www.benchchem.com/product/b168807#performance-comparison-of-bistetrazole-amines-with-rdx-and-hmx
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b168807?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b168807?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

